Cas no 1374328-47-8 (15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one)

• Product Name: 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one
• CAS No: 1374328-47-8
• MF: C₂₂H₃₆O₅
• MW: 380.51824760437
• CID: 3164313
• PubChem ID: 131847420
• Update Time: 2025-05-21

15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one Chemical and Physical Properties

Names and Identifiers

• 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one
• CHEMBL4753160
• 1374328-47-8
• 15,16-Epoxy-15-ethoxy-6beta,13-dihydroxylabd-8-en-7-one
• (1S,4aS,8aS)-4-[2-(5-ethoxy-3-hydroxyoxolan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one
• AKOS040760947
• 15,16-Epoxy-15-ethoxy-6
• CS-0158927
• A,13-dihydroxylabd-8-en-7-one

• Inchi： 1S/C22H36O5/c1-6-26-16-12-22(25,13-27-16)11-8-15-14(2)17(23)18(24)19-20(3,4)9-7-10-21(15,19)5/h16,18-19,24-25H,6-13H2,1-5H3/t16?,18-,19+,21-,22?/m1/s1
• InChI Key： UYEGQRIXYLIQFR-GHEHZWTJSA-N
• SMILES： O[C@@H]1C(C(C)=C(CCC2(COC(C2)OCC)O)[C@@]2(C)CCCC(C)(C)[C@@H]21)=O

Computed Properties

• Exact Mass: 380.25627424g/mol
• Monoisotopic Mass: 380.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.1±0.1 g/cm3
• Boiling Point: 522.8±50.0 °C at 760 mmHg
• Flash Point: 174.5±23.6 °C
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids

Additional information on 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one

Research Brief on 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one (CAS: 1374328-47-8): Recent Advances and Applications

The compound 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one (CAS: 1374328-47-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This labdane diterpenoid derivative exhibits unique structural features and promising biological activities, making it a subject of interest for drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in anti-inflammatory and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway of 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one, highlighting its efficient production through semi-synthetic modification of natural labdane precursors. The research demonstrated that the epoxy and ethoxy functional groups at positions 15 and 16 play a crucial role in enhancing the compound's stability and bioavailability. Molecular docking studies further revealed its strong binding affinity to various protein targets, including COX-2 and NF-κB, suggesting potential as a multi-target therapeutic agent.

In pharmacological evaluations, this compound has shown remarkable anti-inflammatory activity in both in vitro and in vivo models. A recent preclinical study reported in European Journal of Pharmacology (2024) demonstrated its ability to suppress pro-inflammatory cytokines (TNF-α, IL-6) with an IC50 of 2.3 μM in macrophage cells, while showing minimal cytotoxicity (CC50 > 100 μM). The compound's unique mechanism appears to involve modulation of the MAPK signaling pathway, distinguishing it from conventional non-steroidal anti-inflammatory drugs.

Emerging research has also explored its anticancer potential. A 2024 study in Bioorganic Chemistry identified 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one as a potent inducer of apoptosis in various cancer cell lines, particularly showing efficacy against breast cancer (MCF-7) and colon cancer (HCT-116) cells. The compound's ability to activate caspase-3/7 while inhibiting STAT3 phosphorylation suggests a novel mechanism of action that warrants further investigation in combination therapies.

From a drug development perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates favorable pharmacokinetic properties of this compound. Research published in Pharmaceutical Research (2023) reported good membrane permeability (Papp = 8.7 × 10^-6 cm/s in Caco-2 assays) and moderate plasma protein binding (72.3%), along with acceptable metabolic stability in human liver microsomes (t1/2 = 42 minutes). These characteristics position it as a promising lead compound for further optimization.

Current challenges in the research of 15,16-Epoxy-15-ethoxy-6β,13-dihydroxylabd-8-en-7-one include the need for more comprehensive toxicity studies and formulation optimization to enhance its water solubility. However, the growing body of evidence supporting its therapeutic potential, coupled with its novel chemical structure (as evidenced by its unique CAS number 1374328-47-8), makes it a compelling candidate for future drug development programs in inflammation and oncology.